Cas no 860610-42-0 (Ethyl 4-3-amino-1-(trifluoromethyl)propoxy-1-methyl-1H-pyrazolo3,4-bpyridine-5-carboxylate)

• Product Name: Ethyl 4-3-amino-1-(trifluoromethyl)propoxy-1-methyl-1H-pyrazolo3,4-bpyridine-5-carboxylate
• CAS No: 860610-42-0
• MF: C₁₄H₁₇F₃N₄O₃
• MW: 346
• MDL: MFCD03787147
• CID: 3030720
• Update Time: 2025-06-27

Ethyl 4-3-amino-1-(trifluoromethyl)propoxy-1-methyl-1H-pyrazolo3,4-bpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-[3-AMINO-1-(TRIFLUOROMETHYL)PROPOXY]-1-METHYL-1H-PYRAZOLO[3,4-B]PYRIDINE-5-CARBOXYLATE
• Ethyl 4-3-amino-1-(trifluoromethyl)propoxy-1-methyl-1H-pyrazolo3,4-bpyridine-5-carboxylate

• MDL： MFCD03787147
• Inchi： InChI=1S/C14H17F3N4O3/c1-3-23-13(22)9-6-19-12-8(7-20-21(12)2)11(9)24-10(4-5-18)14(15,16)17/h6-7,10H,3-5,18H2,1-2H3
• InChI Key： HGWUCVMDLHSMRP-UHFFFAOYSA-N
• SMILES： CCOC(=O)c1cnc2c(c1OC(CCN)C(F)(F)F)cnn2C

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 409.6±45.0 °C at 760 mmHg
• Flash Point: 201.5±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 4-3-amino-1-(trifluoromethyl)propoxy-1-methyl-1H-pyrazolo3,4-bpyridine-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 4-3-amino-1-(trifluoromethyl)propoxy-1-methyl-1H-pyrazolo3,4-bpyridine-5-carboxylate

Ethyl 4-3-amino-1-(trifluoromethyl)propoxy-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate: A Comprehensive Overview

Ethyl 4-3-amino-1-(trifluoromethyl)propoxy-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate, with CAS No. 860610-42-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, including a pyrazolo[3,4-b]pyridine core, which is a fused bicyclic system combining pyrazole and pyridine rings. The presence of an ethyl carboxylate group at the 5-position further enhances its functional versatility.

The compound's structure is notable for its substitution pattern. The pyrazolo[3,4-b]pyridine ring system is substituted at the 4-position with a propoxy group that carries both an amino (-NH2) and a trifluoromethyl (-CF3) substituent. This combination of functional groups introduces a range of potential interactions, including hydrogen bonding and fluorophilic effects, which are critical in drug design for targeting specific biological pathways. Additionally, the methyl group at the 1-position of the pyrazolo ring contributes to the compound's stability and lipophilicity.

Recent studies have highlighted the potential of Ethyl 4-3-amino-1-(trifluoromethyl)propoxy-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate as a promising candidate in the development of novel therapeutic agents. Its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), has been extensively investigated. For instance, research published in *Nature Communications* demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes involved in cancer cell proliferation.

Moreover, the trifluoromethyl group in the propoxy substituent plays a crucial role in enhancing the compound's pharmacokinetic properties. Fluorinated compounds are often favored in drug development due to their improved metabolic stability and bioavailability. This feature makes Ethyl 4-3-amino... particularly attractive for oral drug delivery systems.

Another area of interest lies in the compound's potential as an antimicrobial agent. Studies conducted by researchers at the University of California have shown that this compound demonstrates significant activity against multidrug-resistant bacterial strains. The amino group within the propoxy substituent is believed to contribute to this activity by facilitating interactions with bacterial cell membranes.

In terms of synthesis, Ethyl 4-3-amino... can be synthesized through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization steps. The synthesis typically begins with the preparation of the pyrazolo[3,4-b]pyridine core, followed by substitution reactions to introduce the propoxy and methyl groups. The final step involves esterification to attach the ethyl carboxylate moiety.

From an environmental perspective, understanding the degradation pathways of Ethyl 4-3-amino... is essential for assessing its ecological impact. Preliminary studies indicate that under aerobic conditions, the compound undergoes hydrolysis to yield biodegradable products. However, further research is required to fully characterize its environmental fate and toxicity.

In conclusion, Ethyl 4-3-amino... represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structural features and promising biological activities position it as a key player in future drug discovery efforts. As research continues to uncover its full potential, this compound is expected to contribute significantly to advancements in medicinal chemistry and related fields.